Cas no 1025055-55-3 (Methanesulfonamide, N-(3-ethynylphenyl)-)

• Product Name: Methanesulfonamide, N-(3-ethynylphenyl)-
• CAS No: 1025055-55-3
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 5205353
• Update Time: 2026-03-06

Methanesulfonamide, N-(3-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(3-ethynylphenyl)-

• Inchi： 1S/C9H9NO2S/c1-3-8-5-4-6-9(7-8)10-13(2,11)12/h1,4-7,10H,2H3
• InChI Key： UXGJYFKOKWMDBM-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C#C)=C1)(=O)=O

Computed Properties

• Exact Mass: 195.035
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Methanesulfonamide, N-(3-ethynylphenyl)-

Methanesulfonamide, N-(3-ethynylphenyl)- (CAS No. 1025055-55-3): A Comprehensive Overview

Methanesulfonamide, N-(3-ethynylphenyl)- (CAS No. 1025055-55-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as N-(3-ethynylphenyl)methanesulfonamide, is characterized by its unique structure and potential applications in various scientific and industrial domains.

The chemical structure of Methanesulfonamide, N-(3-ethynylphenyl)- consists of a methanesulfonamide group attached to a phenyl ring with an ethynyl substituent. This configuration imparts the compound with distinct chemical properties, making it a valuable building block for the synthesis of more complex molecules. The presence of the ethynyl group, in particular, offers opportunities for further functionalization through click chemistry reactions, which are widely used in the development of novel materials and pharmaceuticals.

Recent studies have highlighted the potential of Methanesulfonamide, N-(3-ethynylphenyl)- in medicinal chemistry. One notable application is its use as a scaffold for the design of new drugs targeting specific biological pathways. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in cancer progression and inflammatory diseases. The ability to fine-tune the chemical structure through substitution and modification has led to the discovery of compounds with enhanced potency and selectivity.

In addition to its medicinal applications, Methanesulfonamide, N-(3-ethynylphenyl)- has been investigated for its role in materials science. The ethynyl group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a key reaction in click chemistry. This property makes it an attractive candidate for the synthesis of functional polymers and nanomaterials with tailored properties. These materials have found applications in areas such as drug delivery systems, sensors, and coatings.

The synthesis of Methanesulfonamide, N-(3-ethynylphenyl)- typically involves a multi-step process that includes the preparation of the phenylethynyl intermediate and subsequent reaction with methanesulfonyl chloride followed by amine substitution. Advances in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

Safety and handling considerations are important when working with Methanesulfonamide, N-(3-ethynylphenyl)-. While it is not classified as a hazardous material or controlled substance, proper laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following guidelines for waste disposal.

In conclusion, Methanesulfonamide, N-(3-ethynylphenyl)- (CAS No. 1025055-55-3) is a multifaceted compound with a wide range of applications in both scientific research and industrial processes. Its unique chemical structure and reactivity make it a valuable tool for the development of new drugs, materials, and technologies. As research continues to advance, the potential uses of this compound are likely to expand further, contributing to advancements in various fields.